![molecular formula C8H3ClF4O B066318 3-Fluoro-5-(trifluoromethyl)benzoyl chloride CAS No. 171243-30-4](/img/structure/B66318.png)
3-Fluoro-5-(trifluoromethyl)benzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of 3,5-bis(trifluoromethyl)benzoyl chloride, a closely related compound, involves a three-step process starting from 1,3-bis(trifluoromethyl)benzene. The process includes bromination, carboxylation, and chlorination, achieving a total yield of 61.7%. This method is characterized by its economic value and simplicity (Zhou Xiao-rui, 2006).
Molecular Structure Analysis
The molecular structure of 3-Fluoro-5-(trifluoromethyl)benzoyl chloride is characterized by the presence of fluorine atoms, which significantly influence its reactivity and properties. The trifluoromethyl group, in particular, contributes to the compound's unique electronic characteristics, enhancing its reactivity in various chemical contexts.
Chemical Reactions and Properties
This compound undergoes a range of chemical reactions, leveraging its reactive functional groups. For example, it participates in [3 + 2] cycloaddition reactions, providing a direct strategy for incorporating fluorine atoms and fluoroalkyl groups into pyrazole cores (Nan Zhang et al., 2023). Additionally, its reactivity is explored in the synthesis of various fluorinated heterocyclic compounds, highlighting its versatility in organic synthesis (S. Buscemi et al., 2005).
Scientific Research Applications
Synthesis of Quinazolinones : 2-Fluoro substituted benzoyl chlorides, similar to 3-Fluoro-5-(trifluoromethyl)benzoyl chloride, are used in the synthesis of 4(3H)-quinazolinones. These compounds have shown moderate activity against tumor cell lines (Deetz, Malerich, Beatty, & Smith, 2001).
Synthesis of Nucleosides and Nucleotides : The compound is involved in the synthesis of specific nucleosides, which are important for pharmaceutical applications (Maruyama, Takamatsu, Kozai, Satoh, & Izawa, 1999).
Drug Intermediates : It serves as an intermediate in drug synthesis, showcasing its importance in pharmaceutical chemistry (Zhou, 2006).
Trifluoromethylation Reactions : Utilized in trifluoromethylation reactions of inorganic and organic acid chlorides, indicating its role in introducing trifluoromethyl groups in various compounds (Dukat & Naumann, 1985).
Synthesis of Pyrazolo[1,5-a]pyrimidine Analogues : This compound is used in the synthesis of 3-fluoro pyrazolo[1,5-a]pyrimidine analogues, starting from fluoro acetonitrile and benzoyl chloride, highlighting its role in creating novel compounds (Bel Abed, Mammoliti, Lommen, & Herdewijn, 2013).
Synthesis of α-Trifluoromethyl α-Amino Acids : It's instrumental in synthesizing α-trifluoromethyl α-amino acids with aromatic, heteroaromatic, and ferrocenyl subunits in the side chain (Burger, Hennig, Tsouker, Spengler, Albericio, & Koksch, 2006).
Synthesis of Benzoxazole Derivatives : Used in the synthesis of benzoxazole derivatives, demonstrating its versatility in organic synthesis (Vosooghi, Arshadi, Saeedi, Mahdavi, Jafapour, Shafiee, & Foroumadi, 2014).
Polymer Chemistry Applications : Applied in polymer chemistry, specifically in post-polymerization reactions of Diels-Alder polyphenylenes (Fujimoto, Sorte, Bell, Poirier, Park, Maurya, Lee, & Kim, 2018).
Palladium-Catalyzed Trifluoromethylation : It is relevant in the palladium-catalyzed trifluoromethylation of aryl chlorides, showing its role in modifying aromatic compounds for various applications (Cho, Senecal, Kinzel, Zhang, Watson, & Buchwald, 2010).
Safety and Hazards
“3-Fluoro-5-(trifluoromethyl)benzoyl chloride” is classified as a skin corrosive substance (Skin Corr. 1B) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has a flash point of 74 °C (closed cup) . The compound should be handled with appropriate personal protective equipment, including dust masks, eyeshields, and gloves .
Mechanism of Action
Target of Action
3-Fluoro-5-(trifluoromethyl)benzoyl chloride is a versatile organic synthesis intermediate . It is used in the synthesis of various compounds, including neurokinin antagonists , which are drugs that inhibit the action of neurokinins (substance P, neurokinin A, and neurokinin B). These neurokinins are involved in pain perception and inflammatory responses .
Mode of Action
The exact mode of action of this compound is dependent on the specific reaction it is involved in. As an acyl chloride, it is highly reactive and can participate in acylation reactions, where it donates an acyl group to a target molecule . This can lead to the formation of amides, esters, and other functional groups, altering the properties and activities of the target molecule.
Biochemical Pathways
The biochemical pathways affected by this compound are largely dependent on the specific compounds it is used to synthesize. For instance, when used to synthesize neurokinin antagonists, it can affect the neurokinin pathway, potentially reducing pain and inflammation .
Result of Action
The molecular and cellular effects of this compound are dependent on the specific compounds it is used to synthesize. For example, when used to synthesize neurokinin antagonists, it can contribute to the reduction of pain and inflammation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by the presence of moisture, as acyl chlorides can react with water to form carboxylic acids and hydrochloric acid . Therefore, it is typically handled and stored under dry conditions to maintain its reactivity and stability .
properties
IUPAC Name |
3-fluoro-5-(trifluoromethyl)benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O/c9-7(14)4-1-5(8(11,12)13)3-6(10)2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGAKSLBTFLVNAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60333987 | |
Record name | 3-Fluoro-5-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
171243-30-4 | |
Record name | 3-Fluoro-5-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Fluoro-5-(trifluoromethyl)benzoyl Chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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